Cas no 2126160-14-1 (1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride)

1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide hydrochloride is a synthetic organic compound featuring a piperidine core functionalized with a sulfonamide group and a dimethylaminoacetyl moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for various research and pharmaceutical applications. The sulfonamide group contributes to potential biological activity, often seen in enzyme inhibition or receptor modulation. The dimethylaminoacetyl side chain may improve bioavailability and interaction with target proteins. This compound is of interest in medicinal chemistry for its structural versatility, enabling further derivatization for drug discovery. Its well-defined chemical properties facilitate precise experimental use in biochemical and pharmacological studies.
1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride structure
2126160-14-1 structure
Product Name:1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride
CAS No:2126160-14-1
MF:C9H20ClN3O3S
MW:285.79139995575
CID:5277323
Update Time:2025-06-26

1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride
    • 1-[2-(dimethylamino)acetyl]piperidine-3-sulfonamide hydrochloride
    • 3-Piperidinesulfonamide, 1-[2-(dimethylamino)acetyl]-, hydrochloride (1:1)
    • Inchi: 1S/C9H19N3O3S.ClH/c1-11(2)7-9(13)12-5-3-4-8(6-12)16(10,14)15;/h8H,3-7H2,1-2H3,(H2,10,14,15);1H
    • InChI Key: JGPRCLRHEUJOGJ-UHFFFAOYSA-N
    • SMILES: Cl.S(C1CN(C(CN(C)C)=O)CCC1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Topological Polar Surface Area: 92.1

1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride Pricemore >>

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Additional information on 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride

1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride (CAS No. 2126160-14-1): An Overview

1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride (CAS No. 2126160-14-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique sulfonamide moiety, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride consists of a piperidine ring substituted with a sulfonamide group at the 3-position and an N,N-dimethylaminoacetyl group at the 2-position. The presence of these functional groups imparts specific pharmacological properties, such as enhanced solubility and improved bioavailability, which are crucial for drug development.

Recent studies have highlighted the potential of 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can modulate the activity of specific receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in synaptic plasticity and memory formation.

In addition to its neurological applications, 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive option for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various conditions.

The synthesis of 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride involves several well-established chemical reactions, including the coupling of piperidine with sulfonamide and dimethylaminoacetyl moieties. The process is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 1-[2-(Dimethylamino)acetyl]piperidine-3-sulfonamide;hydrochloride (CAS No. 2126160-14-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of novel therapies for various medical conditions.

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